Cas no 15996-84-6 (1-[4-(trifluoromethyl)phenyl]ethan-1-amine)

• Product Name: 1-[4-(trifluoromethyl)phenyl]ethan-1-amine
• CAS No: 15996-84-6
• MF: C₉H₁₀F₃N
• MW: 189.177612781525
• MDL: MFCD04038878
• CID: 135704
• PubChem ID: 2782449
• Update Time: 2024-11-01

1-[4-(trifluoromethyl)phenyl]ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-(Trifluoromethyl)phenyl)ethanamine
• (RS)-1-[4-(Trifluoromethyl)phenyl]ethylamine
• Benzenemethanamine, a-methyl-4-(trifluoromethyl)-
• (RS)-1-[4-(trifluoromethyl)phenyl]-ethylamine
• 1-(4'-trifluoromethylphenyl)ethylamine
• 1-(4-Trifluoromethylphenyl)ethylamine
• 4-trifluoromethylphenylethylamine
• AC1MD2BZ
• AC1Q2B7Y
• ANW-58866
• CTK6A4915
• SureCN268077
• A-methyl-4-(trifluoromethyl)-
• 4-trifluoroMethylphenylethanaMine
• 1-(4-(trifluoromethyl)phenyl)ethan-1-amine
• SB37762
• 1-(4-Trifluoromethylphenyl)ethylamine, AldrichCPR
• 1-(4-(Trifluoromethyl)phenyl)ethylamine
• 1-(4-trifluoromethylphenyl)ethyl amine
• AKOS016843003
• FT-0605281
• FT-0657696
• AB90810
• (R)-1-(4-(trifluoromethyl)phenyl)ethanamine
• 1-[4-(trifluoromethyl)phenyl]ethan-1-amine
• (S)-1-(4-(trifluoromethyl)phenyl)ethan-1-amine
• AM84091
• CS-0077580
• 15996-84-6
• FT-0732473
• (r)-1-(4-trifluoromethyl-phenyl)-ethylamine
• DTXSID60382091
• CL8673
• SY239831
• Benzenemethanamine,
• AKOS000187218
• AS-46069
• Benzenemethanamine, alpha-methyl-4-(trifluoromethyl)-
• 1-[4-(trifluoromethyl)phenyl]ethanamine
• SCHEMBL268077
• MFCD04038878
• EN300-35029
• 1-(4-Trifluoromethyl-phenyl)-ethylamine
• 1-[4-(Trifluoromethyl)phenyl]ethylamine, 4-(1-Aminoethyl)benzotrifluoride
• SY192733
• 1-[4-(trifluoromethyl)phenyl]ethylamine
• DB-010827
• (R)-1-[4-(Trifluoromethyl)phenyl]ethanamine
• alpha-Methyl-4-(trifluoromethyl)benzylamine
• SY167951

• MDL： MFCD04038878
• Inchi： 1S/C9H10F3N/c1-6(13)7-2-4-8(5-3-7)9(10,11)12/h2-6H,13H2,1H3
• InChI Key： GUMZDWPMXGQNBG-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(C)N)(F)F

Computed Properties

• Exact Mass: 189.0766
• Monoisotopic Mass: 189.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2
• XLogP3: 2.1

Experimental Properties

• Density: 1.18
• Boiling Point: 76.5-77.5
• Flash Point: 82.9°C
• Refractive Index: 1.465
• PSA: 26.02

1-[4-(trifluoromethyl)phenyl]ethan-1-amine Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：UN 2735
• Hazard Category Code： 34-36
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• Risk Phrases：R34
• Safety Term：S26-36/37/39